Cas no 868755-54-8 (3-(1,2,4-Triazol-1-yl)benzaldehyde)

3-(1,2,4-Triazol-1-yl)benzaldehyde is a versatile heterocyclic aldehyde featuring a triazole moiety attached to a benzaldehyde core. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its dual functional groups, which enable its use as a key intermediate in the preparation of triazole-containing derivatives. The presence of the reactive aldehyde group allows for further modifications, such as condensation or nucleophilic addition reactions, while the triazole ring contributes to enhanced stability and potential biological activity. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, agrochemical development, and material science. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
3-(1,2,4-Triazol-1-yl)benzaldehyde structure
868755-54-8 structure
Product Name:3-(1,2,4-Triazol-1-yl)benzaldehyde
CAS No:868755-54-8
MF:C9H7N3O
MW:173.171381235123
MDL:MFCD08271896
CID:719587
PubChem ID:18525741
Update Time:2025-11-01

3-(1,2,4-Triazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-1,2,4-Triazol-1-yl)benzaldehyde
    • Benzaldehyde,3-(1H-1,2,4-triazol-1-yl)-
    • 3-(1,2,4-Triazol-1-yl)benzaldehyde
    • PubChem22932
    • YGKBHMJLDGOYPI-UHFFFAOYSA-N
    • 3-(1,2,4-triazolyl)benzaldehyde
    • SBB088761
    • KM2450
    • VZ25915
    • TRA0001871
    • 3-[1,2,4]triazol-1-yl-benzaldehyde
    • SY003048
    • Y4397
    • A841865
    • 3-(1H-1,2,4-triazol-1-yl)benzaldehyde, AldrichCPR
    • 3-(1H-1,2,4-Triazol-1-yl)benzaldehyde (ACI)
    • MFCD08271896
    • PS-6182
    • SCHEMBL2039106
    • CS-0143630
    • 868755-54-8
    • DTXSID70594502
    • DB-021561
    • AC-22883
    • AKOS013153813
    • EN300-75590
    • J-510423
    • MDL: MFCD08271896
    • Inchi: 1S/C9H7N3O/c13-5-8-2-1-3-9(4-8)12-7-10-6-11-12/h1-7H
    • InChI Key: YGKBHMJLDGOYPI-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(N2C=NC=N2)C=CC=1

Computed Properties

  • Exact Mass: 173.05900
  • Monoisotopic Mass: 173.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.8
  • XLogP3: 1.1

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 115 °C
  • Boiling Point: 375.4℃/760mmHg
  • Flash Point: 180.9℃
  • Refractive Index: 1.642
  • PSA: 47.78000
  • LogP: 1.07980
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(1,2,4-Triazol-1-yl)benzaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1,2,4-Triazol-1-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM308258-5g
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde
868755-54-8 95+%
5g
$528 2021-06-16
Alichem
A019143996-5g
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde
868755-54-8 97%
5g
$897.13 2023-08-31
Alichem
A019143996-10g
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde
868755-54-8 97%
10g
$1218.06 2023-08-31
Alichem
A019143996-25g
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde
868755-54-8 97%
25g
$2030.10 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XL816-200mg
3-(1,2,4-Triazol-1-yl)benzaldehyde
868755-54-8 97%
200mg
420.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XL816-50mg
3-(1,2,4-Triazol-1-yl)benzaldehyde
868755-54-8 97%
50mg
174.0CNY 2021-07-14
Apollo Scientific
OR9235-250mg
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde
868755-54-8 97%
250mg
£24.00 2025-02-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T83490-1g
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde
868755-54-8 97%
1g
¥2449.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T83490-250mg
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde
868755-54-8 97%
250mg
¥709.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T83490-5g
3-(1H-1,2,4-Triazol-1-yl)benzaldehyde
868755-54-8 97%
5g
¥6609.0 2023-09-06

3-(1,2,4-Triazol-1-yl)benzaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Cuprous iodide Solvents: Dimethylformamide ;  120 °C
Reference
Synthesis and characterization of Sant-75 derivatives as Hedgehog-pathway inhibitors
Che, Chao; et al, Beilstein Journal of Organic Chemistry, 2012, 8, 841-849

3-(1,2,4-Triazol-1-yl)benzaldehyde Raw materials

3-(1,2,4-Triazol-1-yl)benzaldehyde Preparation Products

Additional information on 3-(1,2,4-Triazol-1-yl)benzaldehyde

Introduction to 3-(1,2,4-Triazol-1-yl)benzaldehyde (CAS No. 868755-54-8)

3-(1,2,4-Triazol-1-yl)benzaldehyde, also known by its CAS number 868755-54-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a benzaldehyde moiety with a 1,2,4-triazole ring. The presence of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The chemical formula of 3-(1,2,4-Triazol-1-yl)benzaldehyde is C9H7N3O. Its molecular weight is approximately 173.17 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties facilitate its use in various chemical reactions and biological assays.

In recent years, the study of 3-(1,2,4-Triazol-1-yl)benzaldehyde has been driven by its potential therapeutic applications. One of the key areas of interest is its activity as an inhibitor of various enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases and proteases, which are crucial targets in the treatment of diseases such as cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the ability of 3-(1,2,4-Triazol-1-yl)benzaldehyde to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. By targeting these kinases, the compound can potentially slow down or halt the proliferation of cancer cells. This finding has significant implications for the development of novel anticancer drugs.

Beyond its anticancer potential, 3-(1,2,4-Triazol-1-yl)benzaldehyde has also shown promise in neurodegenerative research. A study conducted by researchers at the University of California found that this compound can modulate the activity of certain neurotransmitter receptors, particularly those involved in the regulation of glutamate signaling. This modulation could have therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(1,2,4-Triazol-1-yl)benzaldehyde have also been investigated to ensure its suitability for drug development. Studies have shown that it has good oral bioavailability and a favorable metabolic profile. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its direct therapeutic applications, 3-(1,2,4-Triazol-1-yl)benzaldehyde serves as a valuable building block in synthetic chemistry. Its unique structure allows it to be readily modified through various chemical reactions to produce a wide range of derivatives with diverse biological activities. This versatility makes it an attractive starting material for medicinal chemists seeking to develop novel compounds with improved efficacy and safety profiles.

The synthesis of 3-(1,2,4-Triazol-1-yl)benzaldehyde typically involves a multi-step process that begins with the reaction of benzaldehyde with hydrazine to form an intermediate hydrazone. This intermediate is then cyclized in the presence of an appropriate reagent to form the 1,2,4-triazole ring. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound on both laboratory and industrial scales.

In conclusion, 3-(1,2,4-Triazol-1-yl)benzaldehyde (CAS No. 868755-54-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for the development of new therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD